2-Phenoxy-1-[4-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]-1,4-diazepan-1-yl]ethanone

• IUPAC Name: 2-phenoxy-1-[4-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]-1,4-diazepan-1-yl]ethanone
• InChI: InChI=1S/C19H19F3N6O2/c20-19(21,22)18-24-23-15-7-8-16(25-28(15)18)26-9-4-10-27(12-11-26)17(29)13-30-14-5-2-1-3-6-14/h1-3,5-8H,4,9-13H2
• InChI Key: XLEVHMIFGGPEOW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)C(=O)COC2=CC=CC=C2)C3=NN4C(=NN=C4C(F)(F)F)C=C3
• Molecular Formula: C19H19F3N6O2
• Molecular Weight: 420.4 g/mol

Description

The compound you’re asking about contains several interesting functional groups, including a triazole ring and a diazepane ring. Triazoles are a class of heterocyclic compounds that contain a five-membered ring with two carbon atoms and three nitrogen atoms. They are known for their versatile biological activities and are used in various fields such as pharmaceuticals, agrochemicals, and functional materials. Diazepanes, on the other hand, are seven-membered heterocyclic compounds containing one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The structure-activity relationship of biologically important 1,2,4-triazoles has been studied extensively and is of profound importance in drug design, discovery, and development.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific functional groups present. For example, the triazole ring might undergo reactions typical of aromatic heterocycles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a trifluoromethyl group could significantly improve the physicochemical and pharmacological properties of the parent molecules due to the unique character of the fluorine atom.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For instance, many triazole derivatives have been found to have pharmaceutical activity, such as anticonvulsant, anti-HIV-1, and NKI-receptor ligand activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. It’s important to conduct a thorough toxicity risk assessment for any new compound.

Future Directions

Given the broad-spectrum pharmaceutical activity of triazoles, there is potential for further study towards the toxicity risk assessment and structure-activity relationship of pharmaceuticals containing trifluoromethyl-1,2,4-triazole cores.